Cas no 1518193-64-0 (3-Bromo-2-fluoro-6-hydroxybenzonitrile)

• Product Name: 3-Bromo-2-fluoro-6-hydroxybenzonitrile
• CAS No: 1518193-64-0
• MF: C₇H₃BrFNO
• MW: 216.007224321365
• CID: 4973331
• Update Time: 2025-10-31

3-Bromo-2-fluoro-6-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-6-hydroxybenzonitrile

• Inchi： 1S/C7H3BrFNO/c8-5-1-2-6(11)4(3-10)7(5)9/h1-2,11H
• InChI Key： NMDNJKMKZFBPHE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C#N)C=1F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 190
• XLogP3: 2.6
• Topological Polar Surface Area: 44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 3-Bromo-2-fluoro-6-hydroxybenzonitrile

Comprehensive Overview of 3-Bromo-2-fluoro-6-hydroxybenzonitrile (CAS No. 1518193-64-0)

3-Bromo-2-fluoro-6-hydroxybenzonitrile (CAS No. 1518193-64-0) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure featuring bromine, fluorine, and hydroxy functional groups, serves as a versatile intermediate in synthetic chemistry. Its CAS number 1518193-64-0 is frequently searched in academic and industrial databases, reflecting its growing importance in cutting-edge applications.

The compound's structural features, including the nitrile group and halogen substitutions, make it a valuable building block for designing novel molecules. Researchers often explore its reactivity in cross-coupling reactions, nucleophilic aromatic substitutions, and polymer synthesis. Recent trends in green chemistry have also highlighted its potential as a precursor for environmentally friendly processes, aligning with the global push for sustainable chemical manufacturing.

In the pharmaceutical sector, 3-Bromo-2-fluoro-6-hydroxybenzonitrile has been investigated for its role in developing small-molecule inhibitors and biologically active compounds. Its ability to modulate electronic properties through halogen bonding makes it particularly useful in drug discovery programs targeting protein-protein interactions. The compound's fluorine atom is especially noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability and bioavailability—a hot topic in medicinal chemistry discussions.

From an analytical perspective, the compound's purity and characterization are critical for research applications. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to ensure quality control. These methods are frequently searched by chemists working with halogenated benzonitriles, underscoring the compound's relevance in modern laboratory workflows.

The agrochemical industry has also shown interest in derivatives of 3-Bromo-2-fluoro-6-hydroxybenzonitrile, particularly for developing new crop protection agents. Its structural motifs appear in compounds with herbicidal and fungicidal activities, addressing the growing demand for precision agriculture solutions. This aligns with current discussions about food security and sustainable farming practices—topics that dominate environmental and agricultural forums.

Material scientists have explored the compound's potential in creating advanced polymers and electronic materials. The presence of both electron-withdrawing (nitrile, fluorine) and electron-donating (hydroxy) groups allows for fine-tuning of material properties. This has implications for developing organic semiconductors and photovoltaic materials, areas experiencing rapid growth due to renewable energy initiatives.

Safety considerations for handling 3-Bromo-2-fluoro-6-hydroxybenzonitrile follow standard laboratory protocols for halogenated aromatic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and ventilation systems are recommended—a practice consistent with modern laboratory safety standards that many researchers search for when working with similar compounds.

The commercial availability of CAS 1518193-64-0 through specialty chemical suppliers has made it accessible to researchers worldwide. Its pricing and supply chain stability are common search queries, reflecting the practical considerations of incorporating this compound into research programs. The development of scalable synthesis routes for this material remains an active area of investigation in process chemistry circles.

Looking forward, the unique properties of 3-Bromo-2-fluoro-6-hydroxybenzonitrile position it as a compound with significant potential across multiple disciplines. Its role in structure-activity relationship studies and as a template for molecular design continues to expand, particularly in emerging fields like chemical biology and materials informatics. As research into functionalized aromatics progresses, this compound is likely to maintain its relevance in scientific innovation.